Cas no 294174-66-6 (2-Benzofurancarboxylic acid, 5-[bis(2-chloroethyl)amino]-, ethyl ester)

• Product Name: 2-Benzofurancarboxylic acid, 5-[bis(2-chloroethyl)amino]-, ethyl ester
• CAS No: 294174-66-6
• MF: C₁₅H₁₇Cl₂NO₃
• MW: 330.206382513046
• MDL: MFCD30377219
• CID: 2951871
• PubChem ID: 10568393
• Update Time: 2025-06-15

2-Benzofurancarboxylic acid, 5-[bis(2-chloroethyl)amino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-[双(2-氯乙基)氨基]-2-苯并呋喃羧酸乙酯
• 2-Benzofurancarboxylic acid, 5-[bis(2-chloroethyl)amino]-, ethyl ester
• Ethyl 5-(bis(2-chloroethyl)amino)benzofuran-2-carboxylate
• 2-Benzofurancarboxylic acid,5-[bis(2-chloroethyl)amino]-,ethyl ester
• CS-M2318
• 294174-66-6
• CS-13649
• ethyl 5-[bis(2-chloroethyl)amino]-1-benzofuran-2-carboxylate
• AKOS037649791
• Ethyl5-(bis(2-chloroethyl)amino)benzofuran-2-carboxylate
• 5-[Bis(2-chloroethyl)amino]-2-benzofurancarboxylic acid ethyl ester

• MDL： MFCD30377219
• Inchi： 1S/C15H17Cl2NO3/c1-2-20-15(19)14-10-11-9-12(3-4-13(11)21-14)18(7-5-16)8-6-17/h3-4,9-10H,2,5-8H2,1H3
• InChI Key： NXNIZRQUQWIASC-UHFFFAOYSA-N
• SMILES： ClCCN(CCCl)C1C=CC2=C(C=C(C(=O)OCC)O2)C=1

Computed Properties

• Exact Mass: 329.0585488g/mol
• Monoisotopic Mass: 329.0585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 42.7

Experimental Properties

• Density: 1.297±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (5.0E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-Benzofurancarboxylic acid, 5-[bis(2-chloroethyl)amino]-, ethyl ester

Research Brief on 2-Benzofurancarboxylic acid, 5-[bis(2-chloroethyl)amino]-, ethyl ester (CAS: 294174-66-6)

The compound 2-Benzofurancarboxylic acid, 5-[bis(2-chloroethyl)amino]-, ethyl ester (CAS: 294174-66-6) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug development. This research brief aims to synthesize the latest findings on this compound, focusing on its chemical properties, biological activities, and therapeutic potential. The compound belongs to the class of nitrogen mustards, which are known for their alkylating properties and have been historically used in chemotherapy.

Recent studies have explored the mechanism of action of 2-Benzofurancarboxylic acid, 5-[bis(2-chloroethyl)amino]-, ethyl ester, particularly its ability to alkylate DNA and inhibit cell proliferation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant cytotoxicity against a panel of cancer cell lines, including breast, lung, and colon cancers. The study highlighted its potential as a lead compound for the development of novel anticancer agents, with a focus on optimizing its pharmacokinetic properties to reduce off-target effects.

In addition to its anticancer properties, research has also investigated the compound's potential in other therapeutic areas. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-Benzofurancarboxylic acid, 5-[bis(2-chloroethyl)amino]-, ethyl ester showed promising activity against certain bacterial strains, suggesting its utility in addressing antibiotic resistance. The study emphasized the need for further structural modifications to enhance selectivity and reduce toxicity.

From a chemical synthesis perspective, advancements have been made in the efficient production of 2-Benzofurancarboxylic acid, 5-[bis(2-chloroethyl)amino]-, ethyl ester. A 2023 publication in Organic Process Research & Development detailed a scalable and environmentally friendly synthesis route, which could facilitate its broader application in preclinical and clinical studies. The authors noted that the new method reduces the use of hazardous reagents and improves yield, making it more suitable for industrial-scale production.

Despite these promising developments, challenges remain in the clinical translation of 2-Benzofurancarboxylic acid, 5-[bis(2-chloroethyl)amino]-, ethyl ester. Issues such as bioavailability, metabolic stability, and potential side effects need to be addressed through rigorous preclinical testing. Collaborative efforts between academic researchers and pharmaceutical companies are essential to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 2-Benzofurancarboxylic acid, 5-[bis(2-chloroethyl)amino]-, ethyl ester represents a compelling area of research in chemical biology and medicinal chemistry. Its dual potential in oncology and antimicrobial therapy, coupled with recent advancements in synthesis, positions it as a promising candidate for future drug development. Continued research and optimization will be critical to unlocking its full therapeutic potential.